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Compound of Interest

Compound Name: Glycidaldehyde

Cat. No.: B058185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological

profile of glycidialdehyde. The information is intended to equip laboratory personnel with the

knowledge necessary to handle this chemical responsibly and minimize exposure risks. All

quantitative data has been summarized for clarity, and detailed experimental protocols for

handling and emergencies are provided.

Chemical and Physical Properties
Glycidialdehyde is a colorless liquid that is miscible with water and common organic solvents.

[1] It is classified as a probable human carcinogen (Group B2) based on animal studies,

although no human carcinogenicity data is available.[1]
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Property Value Unit Source

Molecular Formula C₃H₄O₂ [2]

CAS Number 765-34-4 [2]

Molecular Weight 72.06 g/mol [3]

Boiling Point 350.39 K [3]

Melting Point 210.08 K [3]

Critical Temperature 541.92 K [3]

Critical Pressure 5818.28 kPa [3]

logP (Octanol/Water) -0.416 [3]

Water Solubility

(log10WS)
0.55 mol/L [3]

Toxicological Information
Glycidialdehyde is toxic by ingestion and inhalation and may cause irritation to the skin and

eyes.[1] It is a mutagen and has shown carcinogenic activity in animal studies.[1] The primary

mechanism of its toxicity is believed to be its ability to react with cellular macromolecules, most

notably DNA.
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Hazard Classification Description Source

Carcinogenicity

B2; probable human

carcinogen. Based on an

increased incidence of

malignant tumors in rats and

mice.[1]

[1]

Acute Toxicity
Toxic by ingestion and

inhalation.[1]
[1]

Skin Corrosion/Irritation May irritate skin.[1] [1]

Eye Damage/Irritation May irritate eyes.[1] [1]

Germ Cell Mutagenicity
Shows mutagenic activity in

many assay systems.[1]
[1]

Target Organ Toxicity

May cause damage to the liver

and kidneys and may affect the

nervous system.[2]

[2]

Mechanism of Action: DNA Adduct Formation
Glycidialdehyde is a bifunctional molecule containing both an epoxide and an aldehyde group,

making it highly reactive.[1] Its carcinogenicity is linked to its ability to form adducts with DNA. It

reacts with deoxyguanosine to form various adducts, which can lead to mutations if not

repaired. This process can also lead to the release of formaldehyde, which can independently

form DNA adducts, further contributing to genotoxicity.
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Experimental Protocols: Safe Handling and
Emergency Procedures
Due to its hazardous nature, strict adherence to safety protocols is mandatory when working

with glycidialdehyde. The following procedures are based on best practices for handling highly

toxic and carcinogenic aldehydes.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following diagram outlines the minimum

required PPE for handling glycidialdehyde.

Handling Glycidialdehyde

Body Protection:
Chemical-resistant lab coat or apron

Hand Protection:
Double-gloving with

nitrile or butyl rubber gloves

Eye/Face Protection:
Chemical splash goggles and face shield

Respiratory Protection:
Work in a certified chemical fume hood.

Respirator may be required for spills.

Foot Protection:
Closed-toe, chemical-resistant shoes

Proceed with Experiment

Click to download full resolution via product page

Required Personal Protective Equipment (PPE)

Engineering Controls and Work Practices
Ventilation: All work with glycidialdehyde must be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Designated Area: Establish a designated area for working with glycidialdehyde. This area

should be clearly marked with warning signs.

Quantities: Use the smallest possible quantity of glycidialdehyde for the experiment.
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Transport: When transporting glycidialdehyde, use secondary containment to prevent spills.

Hygiene: Wash hands thoroughly after handling glycidialdehyde, even if gloves were worn.

Do not eat, drink, or apply cosmetics in the laboratory.

Spill Cleanup Protocol
In the event of a spill, follow these procedures immediately.

Evacuate and Alert: Alert personnel in the immediate area and evacuate. Post a warning sign

at the entrance to the contaminated area.

Assess the Spill: For small spills (less than 50 mL) that are contained within a fume hood,

trained laboratory personnel may proceed with cleanup. For larger spills or any spill outside

of a fume hood, contact the institution's environmental health and safety (EHS) department

immediately.

Don Appropriate PPE: Before beginning cleanup, don the appropriate PPE as outlined in

section 4.1, including a respirator with an organic vapor cartridge if the spill is outside a fume

hood.

Contain and Absorb: Cover the spill with an inert absorbent material, such as vermiculite or a

commercial spill pillow, working from the outside in.

Neutralize (Optional but Recommended): If a neutralizer is available (e.g., a solution of

sodium bisulfite), carefully apply it to the absorbed material.

Collect Waste: Carefully scoop the absorbed material into a labeled, sealed container for

hazardous waste.

Decontaminate: Decontaminate the spill area with a soap and water solution, followed by a

clean water rinse. All cleaning materials must also be disposed of as hazardous waste.

Report: Report the incident to the laboratory supervisor and EHS.

First Aid Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.[2]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and

easy to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Storage and Disposal
Storage: Store glycidialdehyde in a tightly closed container in a cool, dry, and well-ventilated

area away from heat, sparks, and open flames.[1] It is a flammable liquid.[2] Store away from

oxidizing agents, acids, and bases.[4]

Disposal: All glycidialdehyde waste, including contaminated materials from spill cleanups,

must be disposed of as hazardous waste in accordance with local, state, and federal

regulations. Contact your institution's EHS department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11083149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11083149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9255721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9255721/
https://www.benchchem.com/product/b058185#glycidaldehyde-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b058185#glycidaldehyde-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b058185#glycidaldehyde-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b058185#glycidaldehyde-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b058185?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

